Cas no 102308-71-4 (5-Benzothiazolamine,6-methoxy-2-methyl-)

• Product Name: 5-Benzothiazolamine,6-methoxy-2-methyl-
• CAS No: 102308-71-4
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 125026
• Update Time: 2024-01-25

5-Benzothiazolamine,6-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolamine,6-methoxy-2-methyl-
• Benzothiazole, 5-amino-6-methoxy-2-methyl- (6CI)

• Inchi： 1S/C9H10N2OS/c1-5-11-7-3-6(10)8(12-2)4-9(7)13-5/h3-4H,10H2,1-2H3
• InChI Key： PBONACPBKPDBEW-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=C(N)C=C2N=C1C

Computed Properties

• Exact Mass: 194.0515
• Monoisotopic Mass: 194.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4A^2

Experimental Properties

• PSA: 48.14